3-(2-Fluorophenyl)-1,2-oxazol-5-amine
Overview
Description
3-(2-Fluorophenyl)-1,2-oxazol-5-amine, also known as FPOA, is an organic compound belonging to the oxazole class of heterocyclic compounds. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. FPOA is a versatile compound that has been used in a variety of research applications, ranging from drug discovery to synthetic chemistry.
Scientific Research Applications
Organic Synthesis and Medicinal Chemistry
Research into 1,2-oxazines, 1,2-benzoxazines, and related compounds, such as 3-(2-Fluorophenyl)-1,2-oxazol-5-amine, outlines their synthesis and applications. These compounds serve as key intermediates in organic synthesis, offering pathways to a variety of structurally diverse molecules. Their importance is underscored in the development of chiral synthons and in reactions where oxazinium salts act as electrophiles, revealing their utility in constructing complex molecular architectures (Sainsbury, 1991)(Sainsbury, 1991).
Material Science
In material science, derivatives of 1,2-oxazol-5-amine, particularly those incorporating fluorophenyl groups, have shown promise. For instance, their incorporation into polymethyl methacrylate-based plastic scintillators enhances the scintillation properties, demonstrating improved thermal, light, and radiation-damage stability. This application highlights the role of such compounds in developing advanced materials with potential uses in radiation detection and optical technologies (Salimgareeva & Kolesov, 2005)(Salimgareeva & Kolesov, 2005).
Environmental Sciences
The application of amine-functionalized sorbents for the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water showcases the environmental significance of this compound derivatives. These compounds, through their electrostatic interactions and hydrophobic properties, offer efficient solutions for water treatment, addressing the challenges posed by persistent organic pollutants in drinking water (Ateia, Alsbaiee, Karanfil, & Dichtel, 2019)(Ateia, Alsbaiee, Karanfil, & Dichtel, 2019).
Mechanism of Action
Target of Action
The compound “3-(2-Fluorophenyl)-1,2-oxazol-5-amine” is also known as Ataluren . Ataluren is a novel, orally administered drug that targets nonsense mutations . It is used to treat Duchenne Muscular Dystrophy in patients whose disease is caused by a specific genetic defect (called a ‘nonsense mutation’) in the dystrophin gene .
Mode of Action
Ataluren enables ribosomal readthrough of mRNA containing premature stop codons . This would otherwise result in premature termination of protein chains . By promoting the insertion of certain near-cognate tRNA at the site of nonsense codons, Ataluren makes a functional protein similar to the non-mutated endogenous product .
Biochemical Pathways
The biochemical pathways affected by Ataluren are those involving the dystrophin gene. Dystrophin is a protein that helps keep muscle cells intact. In patients with Duchenne Muscular Dystrophy, the dystrophin gene has a nonsense mutation that leads to the production of a non-functional dystrophin protein. Ataluren allows the ribosome to bypass this mutation during protein synthesis, leading to the production of a functional dystrophin protein .
Result of Action
The result of Ataluren’s action is the production of a functional dystrophin protein. This can help improve muscle function and slow the progression of Duchenne Muscular Dystrophy .
Biochemical Analysis
Biochemical Properties
Similar compounds have been found to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure and properties of the compound .
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
Similar compounds have been shown to affect metabolic flux or metabolite levels .
properties
IUPAC Name |
3-(2-fluorophenyl)-1,2-oxazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O/c10-7-4-2-1-3-6(7)8-5-9(11)13-12-8/h1-5H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQVWIGYSQYJUKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NOC(=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10396108 |
Source
|
| Record name | 3-(2-fluorophenyl)-1,2-oxazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10396108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
119162-49-1 |
Source
|
| Record name | 3-(2-Fluorophenyl)-5-isoxazolamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=119162-49-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(2-fluorophenyl)-1,2-oxazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10396108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(2-FLUOROPHENYL)-5-ISOXAZOLAMINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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